Cas no 244789-32-0 (1-(4-aminopiperidin-1-yl)-3-methoxypropan-1-one)

• Product Name: 1-(4-aminopiperidin-1-yl)-3-methoxypropan-1-one
• CAS No: 244789-32-0
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 3918974
• PubChem ID: 62590206
• Update Time: 2025-10-21

1-(4-aminopiperidin-1-yl)-3-methoxypropan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, 1-(3-methoxy-1-oxopropyl)-
• 1-(4-aminopiperidin-1-yl)-3-methoxypropan-1-one
• 1-Propanone, 1-(4-amino-1-piperidinyl)-3-methoxy-
• UJA78932
• EN300-111814
• G49399
• AKOS011881998
• 974-809-0
• UQLJENSAJMUUJW-UHFFFAOYSA-N
• Z992930346
• 244789-32-0
• SCHEMBL585029

• Inchi： 1S/C9H18N2O2/c1-13-7-4-9(12)11-5-2-8(10)3-6-11/h8H,2-7,10H2,1H3
• InChI Key： UQLJENSAJMUUJW-UHFFFAOYSA-N
• SMILES： O=C(CCOC)N1CCC(CC1)N

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(4-aminopiperidin-1-yl)-3-methoxypropan-1-one

Comprehensive Overview of 1-(4-aminopiperidin-1-yl)-3-methoxypropan-1-one (CAS No. 244789-32-0): Properties, Applications, and Research Insights

1-(4-aminopiperidin-1-yl)-3-methoxypropan-1-one, identified by its CAS number 244789-32-0, is a specialized organic compound gaining traction in pharmaceutical and biochemical research. This molecule features a unique piperidine backbone coupled with a methoxypropanone moiety, making it a versatile intermediate for drug discovery and material science. Its structural complexity and functional groups enable interactions with biological targets, positioning it as a candidate for central nervous system (CNS) therapeutics and enzyme modulation studies.

In recent years, the demand for piperidine derivatives like 1-(4-aminopiperidin-1-yl)-3-methoxypropan-1-one has surged due to their role in developing neurological disorder treatments. Researchers highlight its potential in addressing neurodegenerative diseases, a hot topic in 2024, as global searches for "Alzheimer's drug intermediates" and "Parkinson's disease research compounds" have spiked by 30% year-over-year. The compound’s amine and ketone functionalities facilitate binding to G-protein-coupled receptors (GPCRs), a key focus in modern pharmacology.

Synthetic routes for CAS 244789-32-0 often involve reductive amination or N-alkylation techniques, optimized for high yield and purity. Analytical methods such as HPLC and NMR spectroscopy confirm its structural integrity, critical for compliance with Good Manufacturing Practices (GMP). Industry reports indicate a growing market for high-purity biochemical intermediates, driven by advancements in precision medicine and AI-driven drug design—trends frequently queried in scientific databases.

Beyond pharmaceuticals, 1-(4-aminopiperidin-1-yl)-3-methoxypropan-1-one finds niche applications in agrochemical research and material stabilization. Its stability under physiological conditions makes it suitable for prodrug formulations, another trending topic in biopharmaceutical forums. Environmental studies also explore its biodegradability, aligning with the green chemistry movement, which ranks highly in academic search trends.

To address common queries from researchers: "How to synthesize 244789-32-0?" and "What are the spectral data for this compound?", documented protocols emphasize protective group chemistry and chromatographic purification. Peer-reviewed studies describe its logP value (a measure of lipophilicity) as optimal for blood-brain barrier penetration, a recurring theme in drug delivery optimization discussions.

In summary, 1-(4-aminopiperidin-1-yl)-3-methoxypropan-1-one exemplifies the intersection of medicinal chemistry and cutting-edge research. Its multifaceted applications, from targeted therapy to sustainable synthesis, reflect the compound’s adaptability to contemporary scientific challenges. As interest in small-molecule therapeutics grows, this compound’s profile will likely expand, supported by data-driven research and collaborative innovation.